Cas no 346585-61-3 ((1S)-1-4-(propan-2-yl)phenylethan-1-ol)

• Product Name: (1S)-1-4-(propan-2-yl)phenylethan-1-ol
• CAS No: 346585-61-3
• Molecular Formula: C₁₁H₁₆O
• Molecular Weight: 164.24414
• MDL: MFCD09863759
• CID: 302651
• PubChem ID: 36690445

(1S)-1-4-(propan-2-yl)phenylethan-1-ol Properties

Names and Identifiers

• Benzenemethanol, a-methyl-4-(1-methylethyl)-, (aS)-
• Benzenemethanol, alpha-methyl-4-(1-methylethyl)-, (alphaS)- (9CI)
• (S)-methyl(4-isopropylphenyl)methanol
• AKOS010399408
• (S)-1-(4-isopropylphenyl)ethanol
• 346585-61-3
• (1S)-1-(4-propan-2-ylphenyl)ethanol
• EN300-87884
• (1S)-1-(4-isopropylphenyl)ethanol
• CS-0263528
• (1S)-1-[4-(propan-2-yl)phenyl]ethan-1-ol

• MDL： MFCD09863759
• InChIKey： LPWMXVJCBUKVQH-VIFPVBQESA-N
• Inchi： InChI=1S/C11H16O/c1-8(2)10-4-6-11(7-5-10)9(3)12/h4-9,12H,1-3H3/t9-/m0/s1
• SMILES： CC(C1C=CC([C@@H](O)C)=CC=1)C

Computed Properties

• Exact Mass: 164.12
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.12
• Heavy Atom Count: 12
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids